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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzylamine

Cat. No.: B1303331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,3,4-Trifluorobenzylamine, a fluorinated organic compound of increasing

interest in medicinal chemistry and materials science. The strategic placement of three fluorine

atoms on the benzyl ring imparts unique electronic properties, influencing its reactivity,

metabolic stability, and potential as a building block in the synthesis of novel compounds.

Core Physicochemical Data
A summary of the key quantitative data for 2,3,4-Trifluorobenzylamine is presented in the

table below for easy reference and comparison.

Property Value

Molecular Weight 161.12 g/mol [1][2][3][4][5]

Molecular Formula C₇H₆F₃N[1][2][3][4][5]

CAS Number 235088-67-2[1][2][3]

Appearance Colorless Liquid[1]

Purity >97%[4]
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Synthesis of 2,3,4-Trifluorobenzylamine: An
Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of 2,3,4-
Trifluorobenzylamine is not readily available in the public domain, a general synthetic

approach can be conceptualized based on established organic chemistry principles for the

synthesis of analogous fluorinated benzylamines. A plausible route would involve the reduction

of the corresponding nitrile, 2,3,4-trifluorobenzonitrile.

Hypothetical Protocol for the Reduction of 2,3,4-Trifluorobenzonitrile:

Objective: To synthesize 2,3,4-Trifluorobenzylamine via the reduction of 2,3,4-

trifluorobenzonitrile using a suitable reducing agent.

Materials:

2,3,4-trifluorobenzonitrile

Lithium aluminum hydride (LiAlH₄) or a catalytic hydrogenation setup (e.g., H₂ gas,

Palladium on carbon (Pd/C))

Anhydrous diethyl ether or tetrahydrofuran (THF)

1 M Hydrochloric acid (HCl)

1 M Sodium hydroxide (NaOH)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Procedure:
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Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stirrer and a

reflux condenser is placed under an inert atmosphere (e.g., nitrogen or argon).

Addition of Reducing Agent: A suspension of a reducing agent (e.g., LiAlH₄) in an anhydrous

solvent (e.g., diethyl ether) is prepared in the reaction flask and cooled in an ice bath.

Addition of Precursor: A solution of 2,3,4-trifluorobenzonitrile in the same anhydrous solvent

is added dropwise to the stirred suspension of the reducing agent.

Reaction: The reaction mixture is allowed to warm to room temperature and then refluxed for

several hours. The progress of the reaction is monitored by a suitable analytical technique,

such as thin-layer chromatography (TLC).

Quenching: After the reaction is complete, the mixture is cooled in an ice bath, and the

excess reducing agent is carefully quenched by the sequential addition of water and an

aqueous NaOH solution.

Workup: The resulting mixture is filtered, and the organic layer is separated. The aqueous

layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts

are washed with brine, dried over anhydrous MgSO₄, and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product. The crude 2,3,4-Trifluorobenzylamine can be further purified by

distillation or column chromatography.

Visualizing the Synthetic Workflow
The following diagram illustrates the logical workflow for the proposed synthesis of 2,3,4-
Trifluorobenzylamine.
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Caption: Synthetic workflow for 2,3,4-Trifluorobenzylamine.
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Disclaimer: The provided experimental protocol is a generalized representation and has not

been experimentally validated. It is intended for informational purposes and should be adapted

and optimized by qualified personnel in a controlled laboratory setting. All chemical

manipulations should be performed with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1303331?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/235088-67-2/
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh6fd7f832?context=bbe
https://www.capotchem.com/235088-67-2.html
https://www.novachemistry.com/index.php/Index/product_info/pid/72586
https://www.fishersci.co.uk/gb/en/browse/cas/235088-67-2
https://www.benchchem.com/product/b1303331#2-3-4-trifluorobenzylamine-molecular-weight
https://www.benchchem.com/product/b1303331#2-3-4-trifluorobenzylamine-molecular-weight
https://www.benchchem.com/product/b1303331#2-3-4-trifluorobenzylamine-molecular-weight
https://www.benchchem.com/product/b1303331#2-3-4-trifluorobenzylamine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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